Cas no 59411-78-8 (1,3-Benzenedicarbothioamide, N,N'-diphenyl-)
59411-78-8 structure
Product Name:1,3-Benzenedicarbothioamide, N,N'-diphenyl-
CAS No:59411-78-8
MF:C20H16N2S2
MW:348.484441757202
CID:338740
PubChem ID:12271167
Update Time:2025-04-19
1,3-Benzenedicarbothioamide, N,N'-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarbothioamide, N,N'-diphenyl-
- 1-N,3-N-diphenylbenzene-1,3-dicarbothioamide
- DTXSID30483423
- 59411-78-8
-
- Inchi: 1S/C20H16N2S2/c23-19(21-17-10-3-1-4-11-17)15-8-7-9-16(14-15)20(24)22-18-12-5-2-6-13-18/h1-14H,(H,21,23)(H,22,24)
- InChI Key: YIXFWLYEXQXCGV-UHFFFAOYSA-N
- SMILES: S=C(C1C=CC=C(C(NC2C=CC=CC=2)=S)C=1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 348.07568
- Monoisotopic Mass: 348.07549087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- PSA: 24.06
1,3-Benzenedicarbothioamide, N,N'-diphenyl- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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